Cas no 1346707-49-0 (4-Chloro-2-((2-chlorobenzyl)thio)pyridine)

• Product Name: 4-Chloro-2-((2-chlorobenzyl)thio)pyridine
• CAS No: 1346707-49-0
• MF: C₁₂H₉Cl₂NS
• MW: 270.177559614182
• CID: 1034490
• PubChem ID: 71302140
• Update Time: 2025-05-19

4-Chloro-2-((2-chlorobenzyl)thio)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-((2-chlorobenzyl)thio)pyridine
• 4-chloro-2-[(2-chlorophenyl)methylsulfanyl]pyridine
• 4-Chloro-2-{[(2-chlorophenyl)methyl]sulfanyl}pyridine
• DB-241608
• 1346707-49-0
• DTXSID30744526

• Inchi： 1S/C12H9Cl2NS/c13-10-5-6-15-12(7-10)16-8-9-3-1-2-4-11(9)14/h1-7H,8H2
• InChI Key： OUUKYWVFIDFYGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1C=C(C=CN=1)Cl

Computed Properties

• Exact Mass: 268.9832759g/mol
• Monoisotopic Mass: 268.9832759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Chloro-2-((2-chlorobenzyl)thio)pyridine

Comprehensive Overview of 4-Chloro-2-((2-chlorobenzyl)thio)pyridine (CAS No. 1346707-49-0)

4-Chloro-2-((2-chlorobenzyl)thio)pyridine (CAS No. 1346707-49-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and chlorobenzyl substituents, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, featuring a thioether linkage, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 4-Chloro-2-((2-chlorobenzyl)thio)pyridine has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on combating antibiotic resistance. The compound's chlorinated aromatic components also contribute to its stability, making it a candidate for high-performance materials in electronics and coatings.

One of the most frequently searched questions about CAS No. 1346707-49-0 revolves around its synthesis and purification methods. Optimized protocols often involve nucleophilic substitution reactions, where 2-chlorobenzyl mercaptan reacts with 4-chloro-2-halopyridine derivatives. Advanced techniques like HPLC and NMR spectroscopy are critical for ensuring purity, a topic highly relevant to quality control in industrial and academic settings.

Another trending discussion involves the green chemistry aspects of producing 4-Chloro-2-((2-chlorobenzyl)thio)pyridine. With sustainability becoming a priority, researchers are exploring catalyst-free reactions and biodegradable solvents to minimize environmental impact. This aligns with broader industry trends toward eco-friendly synthesis, a hot topic in both scientific literature and patent filings.

The compound's structure-activity relationship (SAR) is another area of intense study. By modifying the chloro or thioether groups, scientists aim to enhance its bioactivity or physical properties. Such investigations are crucial for drug design and material innovation, addressing challenges like solubility and thermal stability—key concerns in formulation development.

From a commercial perspective, CAS No. 1346707-49-0 is listed by several specialty chemical suppliers, often under the category of pharmaceutical intermediates. Its pricing and availability fluctuate based on raw material costs and regulatory changes, making it a subject of interest for procurement professionals. Analytical data sheets typically highlight its melting point, molecular weight, and storage conditions, which are critical for handling and application.

In summary, 4-Chloro-2-((2-chlorobenzyl)thio)pyridine represents a compelling case study in modern chemical research. Its multifaceted applications, from medicinal chemistry to advanced materials, underscore its importance in addressing contemporary scientific and industrial challenges. As innovation continues, this compound is poised to remain a focal point in interdisciplinary studies.